![molecular formula C17H12Cl2N2O B5910637 4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B5910637.png)
4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
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Overview
Description
4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one, also known as CCP, is a chemical compound that has been studied extensively in the field of medicinal chemistry. CCP is a pyrazolone derivative that has shown potential as a therapeutic agent due to its ability to modulate various biological pathways. In
Mechanism of Action
The mechanism of action of 4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood. However, it has been suggested that this compound may modulate various biological pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. This compound has also been shown to inhibit the activity of COX-2 and MMP-9, which are enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation and migration of cancer cells. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines. Animal studies have shown that this compound can reduce tumor growth and inflammation in vivo.
Advantages and Limitations for Lab Experiments
4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has several advantages for lab experiments. It is easy to synthesize and purify, and it has been shown to have low toxicity. However, this compound has some limitations for lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its biological activity.
Future Directions
There are several future directions for the study of 4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one. One area of research is the development of this compound analogs with improved potency and selectivity. Another area of research is the investigation of the mechanism of action of this compound and its potential as a therapeutic agent for various diseases. In addition, further studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound in vivo. Overall, this compound has shown great potential as a therapeutic agent, and further research is needed to fully understand its biological activity.
Synthesis Methods
The synthesis of 4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one involves the reaction of 3-chlorobenzaldehyde with 4-chlorobenzylamine to form an imine intermediate. This intermediate is then reacted with 5-methyl-1H-pyrazol-3-one to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity.
Scientific Research Applications
4-(4-chlorobenzylidene)-2-(3-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has been studied extensively in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. In addition, this compound has been studied for its potential as an anti-microbial agent.
properties
IUPAC Name |
(4Z)-2-(3-chlorophenyl)-4-[(4-chlorophenyl)methylidene]-5-methylpyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2O/c1-11-16(9-12-5-7-13(18)8-6-12)17(22)21(20-11)15-4-2-3-14(19)10-15/h2-10H,1H3/b16-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMPJITYPFJMWST-SXGWCWSVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C1=CC2=CC=C(C=C2)Cl)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC\1=NN(C(=O)/C1=C\C2=CC=C(C=C2)Cl)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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